Cas no 29067-87-6 (4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One)

4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One is a heterocyclic compound featuring a fused triazolo-quinoxaline core, which exhibits notable stability and reactivity due to its conjugated π-electron system. This structure is of interest in medicinal chemistry and materials science, where its rigid framework serves as a versatile scaffold for further functionalization. The compound's electron-deficient quinoxaline moiety enhances its potential as a building block for ligands, catalysts, or optoelectronic materials. Its synthetic utility is further underscored by the presence of reactive sites amenable to selective modifications, enabling tailored applications in pharmaceutical intermediates or advanced molecular designs. The compound's well-defined crystalline form ensures reproducibility in research and industrial settings.
4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One structure
29067-87-6 structure
Product Name:4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One
CAS No:29067-87-6
MF:C9H6N4O
MW:186.170140743256
MDL:MFCD01127902
CID:4643442
PubChem ID:718266
Update Time:2025-11-06

4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One Chemical and Physical Properties

Names and Identifiers

    • 4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One
    • 4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One(WX619195)
    • [1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one
    • 5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
    • CS-0047302
    • MLS000675001
    • STK661432
    • [1,2,4]triazolo[4,3-a]quinoxalin-4-ol
    • SMR000313604
    • 29067-87-6
    • SY126749
    • DB-110739
    • 91895-36-2
    • AKOS002237773
    • AKOS000435586
    • CHEMBL1510849
    • BDBM63640
    • MFCD01127902
    • cid_718266
    • STL432935
    • SCHEMBL1599006
    • MDL: MFCD01127902
    • Inchi: 1S/C9H6N4O/c14-9-8-12-10-5-13(8)7-4-2-1-3-6(7)11-9/h1-5H,(H,11,14)
    • InChI Key: NPVOJIUIIYMCKF-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C(=O)NC1=C2C=CC=C1

Computed Properties

  • Exact Mass: 186.05416083g/mol
  • Monoisotopic Mass: 186.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 59.8Ų

4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449037933-250mg
4H,5h-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
29067-87-6 95%
250mg
$339.90 2023-09-02
Alichem
A449037933-1g
4H,5h-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
29067-87-6 95%
1g
$773.00 2023-09-02
Alichem
A449037933-5g
4H,5h-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
29067-87-6 95%
5g
$2273.60 2023-09-02
abcr
AB454780-250 mg
4H,5H-[1,2,4]Triazolo[4,3-a]quinoxalin-4-one
29067-87-6
250mg
€543.50 2023-04-22
Chemenu
CM221845-1g
[1,2,4]Triazolo[4,3-a]quinoxalin-4(5H)-one
29067-87-6 95%
1g
$*** 2023-03-30
eNovation Chemicals LLC
D964220-100mg
4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One
29067-87-6 95%
100mg
$235 2024-06-06
eNovation Chemicals LLC
D964220-250mg
4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One
29067-87-6 95%
250mg
$390 2024-06-06
eNovation Chemicals LLC
D964220-1g
4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One
29067-87-6 95%
1g
$760 2024-06-06
eNovation Chemicals LLC
D964220-5g
4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One
29067-87-6 95%
5g
$2280 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1106538-100mg
5H-[1,2,4]Triazolo[4,3-a]quinoxalin-4-one
29067-87-6 95+%
100mg
¥1740 2023-04-05

Additional information on 4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One

Introduction to 4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One (CAS No. 29067-87-6)

4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazoloquinoxaline class, a scaffold that has been extensively studied for its pharmacological relevance. The molecular structure of CAS No. 29067-87-6 features a fused system of a triazole ring and a quinoxaline moiety, which contributes to its complex electronic and steric environment. This architecture makes it a promising candidate for further exploration in drug discovery and development.

The synthesis of 4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the triazole ring through cycloaddition or condensation reactions, followed by the integration of the quinoxaline unit through nucleophilic substitution or cyclization techniques. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the synthetic route and enhance efficiency.

In recent years, there has been a growing interest in exploring the pharmacological properties of triazoloquinoxaline derivatives. Studies have shown that this class of compounds exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of multiple heteroatoms in the structure of CAS No. 29067-87-6 contributes to its ability to interact with various biological targets. For instance, the nitrogen atoms in the triazole and quinoxaline rings can form hydrogen bonds with biomolecules, while the aromatic system can engage in π-stacking interactions.

One of the most compelling aspects of 4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One is its potential as an anticancer agent. Preclinical studies have demonstrated that derivatives of this scaffold can inhibit the growth of cancer cells by targeting key molecular pathways involved in cell proliferation and survival. Specifically, research has indicated that this compound can interfere with the activity of enzymes such as kinases and phosphodiesterases, which are crucial for cancer cell signaling. Additionally, its ability to induce apoptosis in cancer cells has been observed in vitro.

The structural flexibility of CAS No. 29067-87-6 allows for further modifications that can enhance its pharmacological profile. By introducing various substituents at different positions on the molecule, researchers can fine-tune its biological activity and improve its pharmacokinetic properties. For example, substituting hydrophobic groups at certain positions can enhance membrane permeability, while polar functional groups can improve water solubility. These modifications are essential for developing drug candidates that are both effective and bioavailable.

Recent advancements in computational chemistry have also played a significant role in the study of 4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into the binding mechanism and help identify potential lead compounds for further optimization. Additionally, virtual screening methods have been employed to identify novel derivatives with enhanced biological activity.

The potential applications of CAS No. 29067-87-6 extend beyond oncology. Research has suggested that this compound may also have therapeutic effects in other areas such as neurodegenerative diseases and infectious disorders. For instance, studies have shown that triazoloquinoxalines can modulate neurotransmitter systems involved in conditions like Alzheimer's disease and Parkinson's disease. Furthermore, their antimicrobial properties make them promising candidates for developing new antibiotics against resistant bacterial strains.

The development of 4H,5H-[1,2,4]Triazolo[4,3-A]Quinoxalin-4-One as a drug candidate is still in its early stages; however,the preliminary findings are encouraging. Further preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human trials can begin. Collaborative efforts between synthetic chemists,pharmacologists,and biologists will be crucial in advancing this research towards clinical application.

In conclusion,CAS No. 29067-87-6 represents a fascinating compound with significant potential in pharmaceutical applications。 Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery。 As research continues to uncover new therapeutic possibilities,this compound is poised to play a vital role in addressing various medical challenges.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.